1-[3-ethyl-2-(hydroxymethyl)phenyl]ethan-1-one

• CAS RN: 2378506-81-9
• Molecular Formula: C11H14O2
• Molecular Weight: 178.2

Description

1-[3-ethyl-2-(hydroxymethyl)phenyl]ethan-1-one, also known as 1-ethyl-2-hydroxymethylphenylethanone, is a powerful and versatile compound found in many industrial and laboratory applications. It is a colorless and odorless liquid at room temperature and is primarily used as a reagent in the synthesis of organic compounds. 1-[3-ethyl-2-(hydroxymethyl)phenyl]ethan-1-one is also known as 1-ethyl-2-hydroxymethylphenylethanone, or 1-EHM-PE for short.

Scientific Research Applications

1-[3-ethyl-2-(hydroxymethyl)phenyl]ethan-1-one is used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a solvent in the production of pharmaceuticals. It has also been used as a starting material for the synthesis of other compounds, such as 1-phenyl-2-hydroxy-3-methylbenzene. Additionally, 1-EHM-PE has been used in the synthesis of 1-benzyl-2-hydroxy-3-methylbenzene, which has been used in the development of new drugs.

Mechanism of Action

The mechanism of action of 1-[3-ethyl-2-(hydroxymethyl)phenyl]ethan-1-one is not fully understood. However, it is believed that the compound acts as a Lewis acid, which can react with other molecules to form new compounds. Additionally, it is believed that the compound can act as a catalyst for certain reactions, allowing for the formation of new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-[3-ethyl-2-(hydroxymethyl)phenyl]ethan-1-one are not fully understood. However, it is believed that the compound could potentially be toxic if ingested in large amounts. Additionally, it is believed that the compound could potentially cause irritation to the skin and eyes if it comes into contact with them.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[3-ethyl-2-(hydroxymethyl)phenyl]ethan-1-one in lab experiments include its versatility, as it can be used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a solvent in the production of pharmaceuticals. Additionally, the compound is relatively inexpensive and easy to obtain. The main limitation of using 1-EHM-PE in lab experiments is that its mechanism of action is not fully understood, which could potentially lead to unexpected results.

Future Directions

There are a number of potential future directions for 1-[3-ethyl-2-(hydroxymethyl)phenyl]ethan-1-one. These include further research into its mechanism of action, as well as its biochemical and physiological effects. Additionally, further research could be conducted into the potential applications of the compound, such as its use as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a solvent in the production of pharmaceuticals. Finally, further research could be conducted into the potential toxicity of 1-EHM-PE, as well as its potential to cause irritation to the skin and eyes.

Synthesis Methods

1-[3-ethyl-2-(hydroxymethyl)phenyl]ethan-1-one can be synthesized using a variety of methods. One of the most common methods involves the reaction of 2-hydroxy-3-methylbenzaldehyde and ethylmagnesium bromide. This reaction produces the desired product in high yields. Another method for the synthesis of 1-EHM-PE involves the reaction of 2-hydroxy-3-methylbenzaldehyde and ethylmagnesium chloride. This reaction is also known to produce high yields of the desired compound.